Cas no 2090121-14-3 (2-4-(chlorosulfonyl)-2-nitrophenylacetic acid)

• Product Name: 2-4-(chlorosulfonyl)-2-nitrophenylacetic acid
• CAS No: 2090121-14-3
• MF: C₈H₆ClNO₆S
• MW: 279.654340267181
• CID: 5247583
• Update Time: 2025-05-25

2-4-(chlorosulfonyl)-2-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-(chlorosulfonyl)-2-nitro-
• 2-4-(chlorosulfonyl)-2-nitrophenylacetic acid

• Inchi： 1S/C8H6ClNO6S/c9-17(15,16)6-2-1-5(3-8(11)12)7(4-6)10(13)14/h1-2,4H,3H2,(H,11,12)
• InChI Key： IEMZEDGZDPLVDC-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=C(S(Cl)(=O)=O)C=C1[N+]([O-])=O

Additional information on 2-4-(chlorosulfonyl)-2-nitrophenylacetic acid

Introduction to 2-4-(chlorosulfonyl)-2-nitrophenylacetic acid (CAS No. 2090121-14-3)

2-4-(chlorosulfonyl)-2-nitrophenylacetic acid, identified by its CAS number 2090121-14-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of nitroaromatic acids, characterized by the presence of both nitro and sulfonyl functional groups, which contribute to its unique chemical properties and reactivity. The structural arrangement of these substituents on the phenyl ring imparts specific electronic and steric effects, making it a valuable intermediate in the synthesis of various bioactive molecules.

The nitro group in 2-4-(chlorosulfonyl)-2-nitrophenylacetic acid is a well-known pharmacophore that influences both the solubility and metabolic stability of compounds. Its electron-withdrawing nature can modulate the reactivity of adjacent functional groups, enabling diverse chemical transformations. In contrast, the chlorosulfonyl group introduces a strong electron-withdrawing effect and enhances electrophilicity, facilitating nucleophilic aromatic substitution reactions. This dual functionality makes the compound a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

Recent advancements in drug discovery have highlighted the importance of 2-4-(chlorosulfonyl)-2-nitrophenylacetic acid as a precursor in designing molecules with enhanced pharmacological profiles. For instance, researchers have leveraged its structural features to develop inhibitors targeting enzymes involved in inflammatory pathways. The nitro group has been particularly useful in tuning the binding affinity to biological receptors, while the sulfonyl moiety contributes to metabolic stability, reducing rapid degradation in vivo.

In addition to its role in medicinal chemistry, 2-4-(chlorosulfonyl)-2-nitrophenylacetic acid has found applications in materials science, where its aromatic structure and functional groups enable the synthesis of advanced polymers with tailored properties. The compound’s ability to undergo selective modifications allows for the creation of materials with improved mechanical strength and thermal stability, which are critical for high-performance applications.

The synthesis of 2-4-(chlorosulfonyl)-2-nitrophenylacetic acid typically involves multi-step organic transformations, starting from commercially available aromatic precursors. The introduction of the nitro group is often achieved through nitration reactions, while the chlorosulfonylation step requires careful control of reaction conditions to avoid side products. Recent studies have focused on optimizing these synthetic routes to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations.

One notable application of 2-4-(chlorosulfonyl)-2-nitrophenylacetic acid is in the development of kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The compound’s ability to mimic natural substrates of kinases allows it to disrupt signaling pathways implicated in disease progression. By binding to specific residues on the enzyme’s active site, derivatives of this compound can inhibit aberrant signaling cascades, offering a promising therapeutic approach.

Furthermore, research has explored the potential of 2-4-(chlorosulfonyl)-2-nitrophenylacetic acid in modulating immune responses. Its structural features have been exploited to design molecules that interact with immune receptors, either enhancing or suppressing inflammatory responses as needed. This has opened up new avenues for treating autoimmune disorders and allergic reactions, where precise control over immune activity is essential.

The compound’s stability under various conditions has also made it a valuable tool in analytical chemistry. Its well-defined absorption spectrum and reactivity patterns allow researchers to use it as a reference standard or intermediate in spectroscopic studies. Additionally, its compatibility with high-performance liquid chromatography (HPLC) and mass spectrometry (MS) makes it an ideal candidate for analyzing complex mixtures in pharmaceutical formulations.

As research continues to uncover new applications for 2-4-(chlorosulfonyl)-2-nitrophenylacetic acid, its significance in both academic and industrial settings is likely to grow. The ongoing development of synthetic methodologies will further enhance its accessibility, enabling broader exploration of its potential in drug discovery and material science. Collaborative efforts between chemists and biologists will be essential to fully harness the therapeutic promise of this versatile compound.